Cas no 579476-50-9 (3-(6-Chloropyrimidin-4-yl)benzoic acid)

3-(6-Chloropyrimidin-4-yl)benzoic acid is a versatile heterocyclic compound featuring a chloropyrimidine core linked to a benzoic acid moiety. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The chloropyrimidine group serves as an electrophilic site for nucleophilic substitution, while the carboxylic acid enables conjugation or salt formation. Its balanced polarity enhances solubility in organic solvents, facilitating purification and downstream reactions. The compound is particularly useful as an intermediate in the development of kinase inhibitors and other biologically active molecules. High purity grades are available to ensure consistency in research and industrial applications.

3-(6-Chloropyrimidin-4-yl)benzoic acid structure

579476-50-9 structure

Product Name:3-(6-Chloropyrimidin-4-yl)benzoic acid

CAS No:579476-50-9

MF:C₁₁H₇ClN₂O₂

MW:234.638481378555

MDL:MFCD13195601

CID:947801

PubChem ID:22317538

Update Time:2025-06-08

3-(6-Chloropyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(6-Chloropyrimidin-4-yl)benzoic acid
- 3-(6-chloro-pyrimidin-4-yl)-benzoic acid
- DTXSID80624687
- SB59458
- SCHEMBL5558362
- AKOS025116765
- 3-(6-Chloropyrimidin-4-yl)benzoicacid
- 579476-50-9
- DA-42036
- LZMSCKKGELDRSY-UHFFFAOYSA-N
- MFCD13195601
- MDL： MFCD13195601
- Inchi： 1S/C11H7ClN2O2/c12-10-5-9(13-6-14-10)7-2-1-3-8(4-7)11(15)16/h1-6H,(H,15,16)
- InChI Key： LZMSCKKGELDRSY-UHFFFAOYSA-N
- SMILES： ClC1=CC(C2C=CC=C(C(=O)O)C=2)=NC=N1

Computed Properties

Exact Mass: 234.02000
Monoisotopic Mass: 234.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.1A^2
XLogP3: 2.4

Experimental Properties

PSA: 63.08000
LogP: 2.49520

3-(6-Chloropyrimidin-4-yl)benzoic acid Pricemore >>

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